(E)-4-((2-(6-(1H-imidazol-1-yl)pyridazin-3-yl)hydrazono)methyl)-N,N-dimethylaniline

• IUPAC Name: N-[(E)-[4-(dimethylamino)phenyl]methylideneamino]-6-imidazol-1-ylpyridazin-3-amine
• InChI: InChI=1S/C16H17N7/c1-22(2)14-5-3-13(4-6-14)11-18-19-15-7-8-16(21-20-15)23-10-9-17-12-23/h3-12H,1-2H3,(H,19,20)/b18-11+
• InChI Key: OLZIKBWKDSTYNK-WOJGMQOQSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=NNC2=NN=C(C=C2)N3C=CN=C3
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=N/NC2=NN=C(C=C2)N3C=CN=C3
• Molecular Formula: C16H17N7
• Molecular Weight: 307.35 g/mol

Description

(E)-4-((2-(6-(1H-imidazol-1-yl)pyridazin-3-yl)hydrazono)methyl)-N,N-dimethylaniline is a useful research compound. Its molecular formula is C16H17N7 and its molecular weight is 307.361. The purity is usually 95%.
BenchChem offers high-quality (E)-4-((2-(6-(1H-imidazol-1-yl)pyridazin-3-yl)hydrazono)methyl)-N,N-dimethylaniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-4-((2-(6-(1H-imidazol-1-yl)pyridazin-3-yl)hydrazono)methyl)-N,N-dimethylaniline including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Complex Heterocycles

Research has focused on synthesizing various heterocyclic compounds, which are pivotal in medicinal chemistry and material science. For instance, studies have reported efficient single-step syntheses of derivatives like pyridazine, pyrazolo[5,1-c]-1,2,4-triazine, and 1,2,4-triazino[4,3-a]benzimidazole, showcasing methodologies that could potentially apply to or be inspired by the synthesis pathways of "(E)-4-((2-(6-(1H-imidazol-1-yl)pyridazin-3-yl)hydrazono)methyl)-N,N-dimethylaniline" (Shaaban, Saleh, & Farag, 2009).

Biological Activities of Heterocyclic Compounds

Another domain of application is the exploration of the biological activities of heterocyclic compounds derived from similar chemical processes. For example, pyrazolo[3,4-d]pyridazines have shown promising antimicrobial, anti-inflammatory, and analgesic activities, indicating that derivatives of "(E)-4-((2-(6-(1H-imidazol-1-yl)pyridazin-3-yl)hydrazono)methyl)-N,N-dimethylaniline" could also possess significant biological properties (Zaki, Sayed, & Elroby, 2016).

Antimicrobial and Antioxidant Evaluation

The antimicrobial and antioxidant activities of novel pyridine and fused pyridine derivatives, starting from structurally similar compounds, underscore the potential of "(E)-4-((2-(6-(1H-imidazol-1-yl)pyridazin-3-yl)hydrazono)methyl)-N,N-dimethylaniline" in contributing to the development of new therapeutic agents (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).

Development of Tyrosine Kinase Inhibitors

Research into the synthesis and evaluation of fused tricyclic quinazoline analogues as inhibitors of the tyrosine kinase activity of the epidermal growth factor receptor (EGFR) reveals the intricate role that structurally complex heterocyclic compounds play in modern drug discovery, hinting at the potential research applications of "(E)-4-((2-(6-(1H-imidazol-1-yl)pyridazin-3-yl)hydrazono)methyl)-N,N-dimethylaniline" in the development of cancer therapies (Rewcastle et al., 1996).

Future Directions

: Benchchem : Neuropsychological Effects of Rock Steady Boxing